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Executive Summary

ER-851 is a novel, orally active small molecule inhibitor that demonstrates high potency and
selectivity for AXL receptor tyrosine kinase.[1] This technical guide provides an in-depth
overview of the in vitro kinase assay methodologies used to characterize the selectivity and
potency of ER-851. It includes a summary of its kinase inhibition profile, detailed experimental
protocols, and visualizations of the relevant signaling pathway and experimental workflow. This
document is intended to serve as a comprehensive resource for researchers and drug
development professionals working with ER-851 or similar kinase inhibitors.

ER-851 Kinase Selectivity Profile

ER-851 has been profiled against a broad panel of kinases to determine its selectivity. The
following table summarizes the percentage of inhibition of a panel of 52 kinases at a
concentration of 100 nmol/L of ER-851. The data demonstrates that ER-851 is a highly
selective inhibitor of AXL.

Table 1: Kinase Selectivity of ER-851
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Kinase Inhibition (%) at 100 nmol/L
AXL 98
MER 46
TYRO3 25
VEGFR2 19
FLT3 18
KIT 15
PDGFRp 12
c-MET 10
RON 9
TIE2 8
FGFR1 7
EGFR 5
HER2 4

... (and so on for all 52 kinases)

Note: The complete list of 52 kinases and their inhibition percentages is provided in

Supplementary Table S5 of the source publication.[1]

In more focused cell-free assays, the inhibitory activity of ER-851 against AXL and MER was
further characterized, revealing a significant selectivity for AXL over MER.[1]

Experimental Protocols: In Vitro Kinase Assay
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The in vitro kinase profiling of ER-851 was conducted using a cell-free kinase inhibition assay.

[1] The following protocol is a representative methodology based on standard industry practices

for such assays.

Principle

The assay measures the ability of a test compound (ER-851) to inhibit the enzymatic activity of

a specific kinase. This is typically achieved by quantifying the phosphorylation of a substrate by

the kinase in the presence and absence of the inhibitor.

Materials and Reagents

Kinases: Recombinant human kinases (panel of 52 kinases, including AXL and MER).
Substrates: Specific peptide or protein substrates for each kinase.

ATP: Adenosine triphosphate, as a phosphate donor.

Test Compound: ER-851, dissolved in an appropriate solvent (e.g., DMSO).

Assay Buffer: Buffer solution to maintain optimal pH and ionic strength for the kinase
reaction.

Detection Reagents: Reagents to detect substrate phosphorylation (e.g., antibodies,
fluorescent probes).

Microplates: 96-well or 384-well plates for conducting the assay.

Plate Reader: Instrument to measure the output signal (e.g., fluorescence, luminescence).

Assay Procedure

Compound Preparation: Prepare a serial dilution of ER-851 in the assay buffer. A typical
starting concentration for a screening assay is 100 nmol/L.[1]

Kinase Reaction Mixture Preparation: For each kinase to be tested, prepare a reaction
mixture containing the kinase, its specific substrate, and ATP in the assay buffer.

Assay Plate Setup:
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o Add the kinase reaction mixture to the wells of the microplate.
o Add the diluted ER-851 or vehicle control (e.g., DMSO) to the respective wells.

o Include control wells with no inhibitor (positive control) and wells with no kinase (negative
control).

 Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific period
(e.g., 60 minutes) to allow the kinase reaction to proceed.

» Reaction Termination: Stop the kinase reaction by adding a stop solution (e.g., EDTA
solution).

e Detection:
o Add the detection reagents to the wells.
o Incubate the plate as required by the detection method.
o Measure the signal using a plate reader.

o Data Analysis:

o Calculate the percentage of inhibition for each concentration of ER-851 relative to the
positive control.

o Plot the percentage of inhibition against the logarithm of the inhibitor concentration to
determine the IC50 value (the concentration of inhibitor required to inhibit 50% of the
kinase activity).

Visualizations
AXL Signaling Pathway and Inhibition by ER-851

The following diagram illustrates the AXL signaling pathway and the point of inhibition by ER-
851. AXL, a receptor tyrosine kinase, is activated by its ligand, Gas6. This activation leads to
the downstream signaling through pathways such as PI3K-Akt and MAPK, promoting cell
survival, proliferation, and drug resistance.[1] ER-851 selectively binds to the ATP-binding site
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of the AXL kinase domain, thereby blocking its catalytic activity and inhibiting downstream
signaling.
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AXL signaling pathway and ER-851 inhibition.

Experimental Workflow for ER-851 In Vitro Kinase Assay
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The diagram below outlines the key steps in the in vitro kinase assay workflow used to

determine the inhibitory activity of ER-851.
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Workflow of the ER-851 in vitro kinase assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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